Tetraalkylammonium pentaorganosilicates: the first highly stable silicates with five hydrocarbonligands
Chemical Communications Pub Date: 2002-01-25 DOI: 10.1039/B109816K
Abstract
Several tetraalkylammonium pentaorganosilicates, derived from 9,9-spirobi(9H,9-silafluorene) were prepared from the corresponding lithium silicates and isolated and characterized as storable high melting solids.
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